Cas no 6342-82-1 ((ne)-n-(3-methoxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-ylidene)hydroxylamine)

• Product name: (ne)-n-(3-methoxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-ylidene)hydroxylamine
• CAS No: 6342-82-1
• MF: C₁₂H₁₅NO₂
• MW: 205.253
• CID: 1651787
• PubChem ID: 9561326

(ne)-n-(3-methoxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-ylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (ne)-n-(3-methoxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-ylidene)hydroxylamine
• NSC46652
• NSC-46652
• 6342-82-1

• Inchi： InChI=1S/C12H15NO2/c1-15-10-7-6-9-4-2-3-5-12(13-14)11(9)8-10/h6-8,14H,2-5H2,1H3/b13-12+
• InChI Key： MMIAGPZIXNLYII-OUKQBFOZSA-N
• SMILES： COC1=CC2=C(CCCCC2=NO)C=C1

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82